Cas no 128255-45-8 ((Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%))

(Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%) structure
128255-45-8 structure
Product Name:(Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%)
CAS No:128255-45-8
MF:C32H37NO8
MW:563.638089895248
CID:192601
PubChem ID:3037581
Update Time:2025-04-19

(Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%) Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,4-[(1Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenyl-1-buten-1-yl]phenyl
    • (Z)-4-Hydroxy Tamoxifen O-β-D-Glucuronide
    • 4-hydroxytamoxifen beta-glucuronide
    • b-D-Glucopyranosiduronic acid,4-[(1Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenyl-1-buten-1...
    • Phenyl 4-C-[(1Z)-1-{4-[2-(dimethylamino)ethoxy]phenyl}-2-phenyl-1 -buten-1-yl]-β-D-glucopyranosiduronic acid
    • (Z)-4-[1-[4-[2-(DiMethylaMino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenyl β-D-Glucopyranosiduronic Acid
    • 4-[(1Z)-1-[4-[2-(DiMethylaMino)ethoxy]phenyl]-2-phenyl-1-butenyl]phenyl β-D-Glucopyranosiduronic Acid
    • 128255-45-8
    • 4-Htbg
    • (Z)-4-HYDROXY TAMOXIFEN O-BETA-D-GLUCURONIDE
    • (2S,3S,4R,5R,6S)-3-[(Z)-1-[4-[2-(dimethylamino)ethoxy]phenyl]-2-phenylbut-1-enyl]-3,4,5-trihydroxy-6-phenoxyoxane-2-carboxylic acid
    • (Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%)
    • Inchi: 1S/C32H37NO8/c1-4-25(21-11-7-5-8-12-21)26(22-15-17-23(18-16-22)39-20-19-33(2)3)32(38)28(35)27(34)31(41-29(32)30(36)37)40-24-13-9-6-10-14-24/h5-18,27-29,31,34-35,38H,4,19-20H2,1-3H3,(H,36,37)/b26-25-/t27-,28-,29-,31-,32+/m1/s1
    • InChI Key: SVFHAYXIYPCIFK-DKNZORBSSA-N
    • SMILES: O1[C@H]([C@@H]([C@H]([C@@](/C(/C2C=CC(=CC=2)OCCN(C)C)=C(\C2C=CC=CC=2)/CC)([C@H]1C(=O)O)O)O)O)OC1C=CC=CC=1

Computed Properties

  • Exact Mass: 563.25200
  • Monoisotopic Mass: 563.251917
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 860
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.297
  • Boiling Point: 745.2°C at 760 mmHg
  • Flash Point: 404.5°C
  • Refractive Index: 1.628
  • PSA: 128.92000
  • LogP: 3.28920

(Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%) Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H954765-2.5mg
(Z)-4-Hydroxy Tamoxifen O-b-D-Glucuronide (~85%)
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